Adamantan-1-yl-pyrrolidin-1-yl-methanone
Overview
Description
Adamantan-1-yl-pyrrolidin-1-yl-methanone, also known as Methylenedioxypyrovalerone (MDPV), is a synthetic cathinone that belongs to the class of substituted cathinones. It is a white or colorless solid that is highly soluble in water and other polar solvents .
Molecular Structure Analysis
The molecular formula of Adamantan-1-yl-pyrrolidin-1-yl-methanone is C15H23NO . It has a molecular weight of 233.35 g/mol. The structure of this compound includes an adamantyl group (a type of diamondoid) and a pyrrolidinyl group .
Physical And Chemical Properties Analysis
Adamantan-1-yl-pyrrolidin-1-yl-methanone has a molecular weight of 233.35 g/mol. It is a white or colorless solid that is highly soluble in water and other polar solvents .
Scientific Research Applications
Pharmacological Potential in Neurodegenerative Diseases
Adamantan-1-yl-pyrrolidin-1-yl-methanone, through its association with the adamantane and pyrrolidine classes, has been implicated in the pharmacological treatment of neurodegenerative diseases. Compounds with adamantane scaffolds, such as amantadine and memantine, have been used in treating dementia, Alzheimer's, Parkinson's diseases, and other neurodegenerative conditions. The structure-activity relationships (SAR) analysis reveals that adamantane derivatives, including those with fluorine or phosphonic acid substitutions, show enhanced pharmacological potentials against these diseases, surpassing the well-known effects of amantadine and memantine (Dembitsky, Gloriozova, & Poroikov, 2020).
Synthetic and Chemical Properties in Adamantylated Compounds
The synthetic versatility of adamantane-containing compounds, including those related to nucleic bases, has been explored to develop highly effective and selective drugs. The review by Shokova and Kovalev (2013) highlights the synthesis and chemical properties of adamantylated nucleic bases and related compounds, emphasizing the significance of adamantane chemistry in creating potent therapeutic agents (Shokova & Kovalev, 2013).
Pyrrolidine in Drug Discovery
The pyrrolidine ring, a key feature in adamantan-1-yl-pyrrolidin-1-yl-methanone, is celebrated for its role in medicinal chemistry. It allows for efficient exploration of the pharmacophore space, contributes to the stereochemistry of molecules, and offers increased three-dimensional coverage, which is crucial for the discovery of novel biologically active compounds. This versatility is underlined by the wide range of bioactive molecules characterized by the pyrrolidine ring, indicating its potential in the design of new therapeutic agents with varied biological profiles (Li Petri et al., 2021).
Mechanism of Action
Target of Action
Related compounds such as n-(adamantan-1-ylmethyl)-5-[(3r-aminopyrrolidin-1-yl)methyl]-2-chloro-benzamide have been found to target the p2x7 receptor . The P2X7 receptor plays a role in the pathophysiology of preclinical models of pain and inflammation .
Mode of Action
For instance, the aforementioned N-(Adamantan-1-ylmethyl)-5-[(3R-aminopyrrolidin-1-yl)methyl]-2-chloro-benzamide was found to inhibit human P2X7-mediated calcium flux .
Biochemical Pathways
Related compounds have been found to affect pathways related to pain and inflammation .
Pharmacokinetics
The adamantyl group is known to enhance lipophilicity, which could potentially improve the bioavailability of the compound .
Result of Action
Related compounds have shown anti-inflammatory and analgesic effects in animal models .
properties
IUPAC Name |
1-adamantyl(pyrrolidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c17-14(16-3-1-2-4-16)15-8-11-5-12(9-15)7-13(6-11)10-15/h11-13H,1-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVXVNLMWQYKNHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101265185 |
Source
|
| Record name | (Adamantan-1-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101265185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22508-51-6 |
Source
|
| Record name | (Adamantan-1-yl)(pyrrolidin-1-yl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22508-51-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Adamantyl(pyrrolidin-1-yl)methanone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022508516 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (Adamantan-1-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101265185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ADAMANTYL(PYRROLIDIN-1-YL)METHANONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L9NTG6LV7J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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